Cas no 852203-16-8 (2(1H)-Quinolinone, 4-hydroxy-6-(trifluoromethyl)-)

2(1H)-Quinolinone, 4-hydroxy-6-(trifluoromethyl)- structure
852203-16-8 structure
Product Name:2(1H)-Quinolinone, 4-hydroxy-6-(trifluoromethyl)-
CAS No:852203-16-8
MF:C10H6F3NO2
MW:229.155353069305
CID:4234473
PubChem ID:54680758
Update Time:2025-04-24

2(1H)-Quinolinone, 4-hydroxy-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinolinone, 4-hydroxy-6-(trifluoromethyl)-
    • 6-(trifluoromethyl)-4-hydroxyquinolin-2(1H)-one
    • 1823752-01-7
    • 4-Hydroxy-6-trifluoromethyl-1H-quinolin-2-
    • 4-Hydroxy-6-(trifluoromethyl)quinolin-2(1H)-one
    • AKOS015967298
    • 4-hydroxy-6-(trifluoromethyl)-1H-quinolin-2-one
    • 6-(Trifluoromethyl)quinoline-2,4-diol
    • 4-Hydroxy-6-(trifluoromethyl)quinoline-2(1H)-one
    • 852203-16-8
    • Inchi: 1S/C10H6F3NO2/c11-10(12,13)5-1-2-7-6(3-5)8(15)4-9(16)14-7/h1-4H,(H2,14,15,16)
    • InChI Key: FSMFBVONAUAWHF-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(C(F)(F)F)C=C2)C(O)=CC1=O

Computed Properties

  • Exact Mass: 229.03506292Da
  • Monoisotopic Mass: 229.03506292Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.3Ų
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